1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine
• InChI: InChI=1S/C20H24N2O2/c1-15-3-4-16(2)18(11-15)22-9-7-21(8-10-22)13-17-5-6-19-20(12-17)24-14-23-19/h3-6,11-12H,7-10,13-14H2,1-2H3
• InChI Key: QUBAYTCXOQKZOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine, also known as TFMPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used recreationally as a party drug. However, recent scientific research has shown that TFMPP has potential therapeutic applications in the treatment of various mental disorders.

Mechanism of Action

The exact mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine is not fully understood, but it is believed to work by binding to and activating serotonin receptors in the brain. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine has a high affinity for the 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, anxiety, and appetite.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine has been found to have a range of biochemical and physiological effects in animal models, including increased levels of serotonin and dopamine in the brain, decreased levels of cortisol (a stress hormone), and increased levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine in lab experiments is that it is relatively easy to synthesize and has a high purity level. However, one limitation is that its psychoactive effects may interfere with the interpretation of results, especially if used in high doses.

Future Directions

There are several potential future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine. One area of interest is the development of new drugs that target the same serotonin receptors as 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine but with fewer psychoactive effects. Another area of interest is the investigation of the potential therapeutic applications of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine in the treatment of mental disorders, such as anxiety, depression, and PTSD. Additionally, further research is needed to fully understand the mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine and its effects on the brain and body.

Scientific Research Applications

Recent studies have shown that 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine has potential therapeutic applications in the treatment of various mental disorders, including anxiety, depression, and post-traumatic stress disorder (PTSD). 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,5-dimethylphenyl)piperazine has been found to have anxiolytic and antidepressant effects in animal models, and it has been suggested that it may work by modulating the levels of neurotransmitters such as serotonin and dopamine in the brain.